Cas no 2918947-64-3 (2,3-Difluoro-1-(methoxymethyl)-4-methylbenzene)

• Product Name: 2,3-Difluoro-1-(methoxymethyl)-4-methylbenzene
• CAS No: 2918947-64-3
• MF: C₉H₁₀F₂O
• MW: 172.171909809113
• CID: 6796541
• PubChem ID: 68205808
• Update Time: 2025-05-20

2,3-Difluoro-1-(methoxymethyl)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2918947-64-3
• SCHEMBL12172451
• 2,3-difluoro-1-(methoxymethyl)-4-methylbenzene
• MFCD34814123
• 2,3-Difluoro-1-(methoxymethyl)-4-methylbenzene

• Inchi： 1S/C9H10F2O/c1-6-3-4-7(5-12-2)9(11)8(6)10/h3-4H,5H2,1-2H3
• InChI Key： NXJPDICUGVTUEP-UHFFFAOYSA-N
• SMILES： FC1C(=C(C)C=CC=1COC)F

Computed Properties

• Exact Mass: 172.06997126g/mol
• Monoisotopic Mass: 172.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 2,3-Difluoro-1-(methoxymethyl)-4-methylbenzene

Introduction to 2,3-Difluoro-1-(methoxymethyl)-4-methylbenzene (CAS No. 2918947-64-3)

2,3-Difluoro-1-(methoxymethyl)-4-methylbenzene, identified by its Chemical Abstracts Service (CAS) number 2918947-64-3, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This molecule, featuring a benzene ring substituted with fluorine atoms at the 2 and 3 positions and a methoxymethyl group at the 1 position, along with a methyl group at the 4 position, exhibits unique electronic and steric properties that make it a valuable intermediate in synthetic chemistry.

The introduction of fluorine atoms into aromatic systems is a well-established strategy in medicinal chemistry, as these elements can modulate the metabolic stability, lipophilicity, and binding affinity of molecules. The presence of two fluorine atoms in 2,3-Difluoro-1-(methoxymethyl)-4-methylbenzene enhances its reactivity and potential utility in the development of novel therapeutic agents. Specifically, the electron-withdrawing nature of fluorine can influence the electronic distribution across the aromatic ring, thereby affecting its interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such fluorinated compounds with high precision. Studies have demonstrated that the electronic properties of 2,3-Difluoro-1-(methoxymethyl)-4-methylbenzene can be fine-tuned by altering the substitution pattern on the benzene ring. This has led to the exploration of its derivatives as potential candidates for applications in drug discovery and material science.

The methoxymethyl group in this compound serves as a versatile handle for further functionalization. This moiety can be easily transformed into other functional groups through nucleophilic substitution reactions, allowing for the rapid synthesis of libraries of analogs. Such flexibility is particularly valuable in high-throughput screening campaigns aimed at identifying lead compounds for therapeutic development.

In materials science, fluorinated aromatic compounds like 2,3-Difluoro-1-(methoxymethyl)-4-methylbenzene have been investigated for their potential use in organic electronics and liquid crystal displays (LCDs). The ability to tailor the electronic properties of these molecules makes them attractive for designing novel semiconductors and optoelectronic materials. For instance, recent research has shown that certain fluorinated aromatics exhibit enhanced charge transport properties when incorporated into organic field-effect transistors (OFETs).

The synthesis of 2,3-Difluoro-1-(methoxymethyl)-4-methylbenzene typically involves multi-step organic transformations, starting from commercially available precursors such as toluene or xylene. The introduction of fluorine atoms often requires specialized reagents and conditions, but advances in fluorination chemistry have made these processes more accessible. For example, electrophilic aromatic substitution reactions using fluorinating agents like Selectfluor® or DAST (diethylaminosulfur trifluoride) have been widely employed.

The fluoromethoxy and methyl substituents in this compound contribute to its unique physicochemical properties. The methoxy group can participate in hydrogen bonding interactions, while the fluoro groups enhance hydrophobicity and influence solubility profiles. These characteristics are critical when designing molecules for biological applications, as they can impact absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles.

Recent studies have also explored the use of 2,3-Difluoro-1-(methoxymethyl)-4-methylbenzene as a building block for more complex scaffolds. By incorporating this compound into larger molecular frameworks, researchers have generated novel heterocyclic derivatives with potential applications in antiviral and anticancer therapies. The ability to modify both the aromatic core and the substituents allows for extensive structural diversification.

The impact of fluorination on biological activity has been extensively documented. For example, fluoroaromatics are known to exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts. This has led to their widespread use in modern drug design. The compound under discussion (2,3-Difluoro-1-(methoxymethyl)-4-methylbenzene) represents an interesting case study due to its combination of multiple substituents that can independently influence biological interactions.

In conclusion,2,3-Difluoro-1-(methoxymethyl)-4-methylbenzene (CAS No. 2918947-64-3) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structure combines electronic and steric features that make it a valuable intermediate for further derivatization. As research continues to uncover new methodologies for functionalizing fluorinated aromatics,this molecule is likely to play an increasingly important role in future chemical innovations.